Methyl 2-[(4-formylphenoxy)methyl]benzoate

• IUPAC Name: methyl 2-[(4-formylphenoxy)methyl]benzoate
• InChI: InChI=1S/C16H14O4/c1-19-16(18)15-5-3-2-4-13(15)11-20-14-8-6-12(10-17)7-9-14/h2-10H,11H2,1H3
• InChI Key: WOGLGBDQJRVZGD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1COC2=CC=C(C=C2)C=O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID90680517
• Molecular Weight: 270.28 g/mol
• CAS RN: 1046494-85-2

Description

“Methyl 2-[(4-formylphenoxy)methyl]benzoate” is a chemical compound with the molecular formula C16H14O4. It has a molecular weight of 270.28 g/mol. This compound is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of “Methyl 2-[(4-formylphenoxy)methyl]benzoate” can be represented by the SMILES string O=C(OC)C(C=C1)=CC=C1OC2=C(C=CC=C2)C([H])=O. This indicates that the compound contains an ester group (OC=O), a formyl group (C([H])=O), and two aromatic rings.

Physical And Chemical Properties Analysis

“Methyl 2-[(4-formylphenoxy)methyl]benzoate” is a solid compound. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.

Scientific Research Applications

Synthesis and Biological Activities

Methyl 2-[(4-formylphenoxy)methyl]benzoate is significant in the synthesis of various compounds with diverse biological activities. Lou Hong-xiang (2012) synthesized methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, an important intermediate in the total synthesis of bisbibenzyls, a series of natural products known for their versatile biological activities (Lou Hong-xiang, 2012).

Bioactive Constituents from Natural Sources

Atta-ur-rahman et al. (1997) identified a variant of this compound, methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, in Jolyna laminarioides. This compound exhibited chymotrypsin inhibitory activity and showed effectiveness against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).

Role as a Bioactive Precursor

Methyl-2-formyl benzoate, closely related to methyl 2-[(4-formylphenoxy)methyl]benzoate, is recognized for its range of pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. This makes it a significant structure and an excellent precursor for new bioactive molecules in pharmaceutical applications (S. Farooq & Z. Ngaini, 2019).

Application in Molecular Structures

In the field of molecular structure analysis, Smita Basu et al. (2012) utilized a derivative of methyl 2-[(4-formylphenoxy)methyl]benzoate in the synthesis of diorganotin(IV) complexes. This demonstrates the compound's relevance in creating complex molecular structures and in the study of coordination chemistry (Smita Basu et al., 2012).

Photophysical Properties

Jiantao Ma et al. (2013) reported on the photophysical properties of a related compound, methyl 4-(5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl) benzoate, exploring its potential as a colorimetric fluoride chemosensor. This indicates the utility of such compounds in sensor technology and material science (Jiantao Ma et al., 2013).

Safety And Hazards

This compound may cause skin sensitization if contact occurs, as indicated by the hazard statement H317. It’s classified under GHS07 for safety. The compound should be handled with appropriate personal protective equipment to avoid skin contact.

Citations

Discovery of Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Anti-Influenza A Virus Agents for Overcoming N1-H274Y Oseltamivir-Resistant

R Jia, J Zhang, J Zhang, C Bertagnin, A Bonomini… - Molecules, 2022 - mdpi.com

To address drug resistance to influenza virus neuraminidase inhibitors (NAIs), a series of novel boron-containing N-substituted oseltamivir derivatives were designed and synthesized to …

Number of citations: 6 www.mdpi.com